1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol
Description
1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol is a cyclohexanol derivative with an ethyl group at position 1 and an isopropyl group at position 4 of the cyclohexane ring. Cyclohexanol derivatives are widely studied for their physicochemical properties and applications in organic synthesis, pharmaceuticals, and fragrance industries . For instance, menthol (5-methyl-2-(propan-2-yl)cyclohexan-1-ol), a well-known analog, shares the isopropyl substituent but differs in the position and type of alkyl groups .
Properties
Molecular Formula |
C11H22O |
|---|---|
Molecular Weight |
170.29 g/mol |
IUPAC Name |
1-ethyl-4-propan-2-ylcyclohexan-1-ol |
InChI |
InChI=1S/C11H22O/c1-4-11(12)7-5-10(6-8-11)9(2)3/h9-10,12H,4-8H2,1-3H3 |
InChI Key |
YOXSJWMIWOKSKT-UHFFFAOYSA-N |
Canonical SMILES |
CCC1(CCC(CC1)C(C)C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: 1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol can be synthesized through several methods. One common approach involves the alkylation of cyclohexanone followed by reduction. The process typically includes:
Step 1: Alkylation of cyclohexanone with ethyl bromide in the presence of a strong base like sodium hydride.
Step 2: Subsequent alkylation with isopropyl bromide.
Step 3: Reduction of the resulting ketone using a reducing agent such as sodium borohydride or lithium aluminum hydride to yield the desired alcohol.
Industrial Production Methods: In industrial settings, the production of 1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol may involve catalytic hydrogenation of the corresponding ketone under high pressure and temperature conditions. The use of catalysts like palladium on carbon (Pd/C) can enhance the efficiency of the hydrogenation process.
Chemical Reactions Analysis
Types of Reactions: 1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: The compound can be further reduced to form corresponding hydrocarbons using strong reducing agents.
Substitution: The hydroxyl group can be substituted with halogens or other functional groups using reagents like thionyl chloride or phosphorus tribromide.
Common Reagents and Conditions:
Oxidation: Potassium permanganate (KMnO₄), Chromium trioxide (CrO₃)
Reduction: Sodium borohydride (NaBH₄), Lithium aluminum hydride (LiAlH₄)
Substitution: Thionyl chloride (SOCl₂), Phosphorus tribromide (PBr₃)
Major Products:
Oxidation: Ketones, Carboxylic acids
Reduction: Alkanes
Substitution: Alkyl halides
Scientific Research Applications
1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with enzymes.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.
Industry: Utilized in the production of fragrances, flavors, and other fine chemicals.
Mechanism of Action
The mechanism of action of 1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with biological molecules, influencing their structure and function. Additionally, the compound’s hydrophobic cyclohexane ring can interact with lipid membranes, affecting membrane fluidity and permeability.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Position and Functional Group Variations
The table below compares 1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol with key analogs based on substituent positions, molecular formulas, and properties:
*Calculated based on molecular formula.
Key Differences and Research Findings
- Substituent Effects: Hydrophobicity: The ethyl group in 1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol likely increases hydrophobicity compared to menthol (methyl group) . Steric Hindrance: The bulkier isopropyl group at position 4 may influence reactivity in synthesis, as seen in cyclohexanol derivatives requiring controlled reaction conditions (e.g., reflux at 70–80°C for ethyl carboxylate synthesis) .
- Physical State: Ethyl-substituted cyclohexanols (e.g., 4-methyl-1-ethylcyclohexanol) exhibit polymorphism, existing as solids or liquids depending on substituent positions .
Biological Activity
1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol, also known as a cyclohexanol derivative, has garnered interest in various fields due to its potential biological activities. This compound is characterized by its unique structural features that may influence its interaction with biological systems. This article reviews the biological activity of this compound, including its mechanisms of action, therapeutic potentials, and relevant research findings.
Chemical Structure
The chemical structure of 1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol can be represented as follows:
This structure includes a cyclohexane ring with an ethyl group and an isopropyl group attached to the hydroxyl-bearing carbon.
The biological activity of 1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol is primarily attributed to its hydroxyl group, which can engage in hydrogen bonding with various biological macromolecules such as enzymes and receptors. The hydrophobic alkyl groups may enhance the compound's ability to penetrate cellular membranes, facilitating interactions with lipid bilayers and membrane-bound proteins.
Biological Activities
Research indicates that 1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol exhibits a range of biological activities:
1. Antimicrobial Activity
Studies have shown that cyclohexanol derivatives can possess antimicrobial properties. For instance, similar compounds have been evaluated for their efficacy against various bacterial strains, demonstrating potential as antimicrobial agents.
2. Anti-inflammatory Properties
Research suggests that this compound may exhibit anti-inflammatory effects. The mechanism may involve the inhibition of pro-inflammatory cytokines and modulation of inflammatory pathways.
3. Analgesic Effects
Some studies have investigated the analgesic properties of cyclohexanol derivatives. These compounds are believed to interact with pain pathways, potentially offering alternatives to traditional analgesics without the associated side effects.
Case Studies and Research Findings
A review of recent literature highlights several key findings regarding the biological activity of 1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol:
Comparative Analysis
When compared to similar compounds, such as 1-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexanone, 1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol exhibits distinct advantages due to its hydroxyl group, which enhances its reactivity and potential for biological interactions.
| Compound | Structure | Biological Activity |
|---|---|---|
| 1-Ethyl-4-(propan-2-yl)cyclohexan-1-ol | Structure | Antimicrobial, anti-inflammatory, analgesic |
| 1-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexanone | Structure | Limited due to ketone functionality |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
